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Compound of Interest

Compound Name: 1,2-Diethoxypropane

Cat. No.: B155856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of

1,2-diethoxypropane, including its boiling point and density. It details standardized

experimental protocols for the determination of these properties and includes logical workflow

diagrams to illustrate these processes.

Core Physicochemical Data
The fundamental physical properties of 1,2-diethoxypropane are summarized below. These

values are critical for its application in various research and development settings, including as

a solvent or a reagent in chemical synthesis.

Property Value

Boiling Point 124-125 °C

Density 0.8309 g/cm³

Molecular Formula C₇H₁₆O₂

Molecular Weight 132.2 g/mol

CAS Number 10221-57-5
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Experimental Protocols
Detailed methodologies for the experimental determination of boiling point and density are

crucial for the accurate characterization of substances like 1,2-diethoxypropane.

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for determining the boiling point of a liquid with a small sample volume.

Sample Preparation: Add approximately 0.5 mL of 1,2-diethoxypropane into a small test

tube. Introduce a magnetic stir bar for smooth boiling.

Apparatus Setup:

Place the test tube in a heating block situated on a hot plate stirrer.

Clamp the test tube securely.

Position a thermometer with its bulb approximately 1 cm above the liquid's surface.

Heating and Observation:

Begin gentle stirring and heating of the sample.

Observe the formation of a reflux ring, which is a ring of condensing vapor on the inner

wall of the test tube.

Adjust the thermometer's position so that its bulb is level with this reflux ring to ensure an

accurate measurement of the vapor temperature.

Data Recording: When the temperature reading on the thermometer stabilizes while the

liquid is gently refluxing, record this temperature as the boiling point.[1] It is advisable to

perform at least two separate determinations to ensure accuracy.[2]

Determination of Density (Volumetric Method)
This protocol outlines the steps to determine the density of a liquid by measuring its mass and

volume.
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Mass Measurement (Tare): Place a clean, dry graduated cylinder on a digital balance and

tare the balance to zero.

Volume Measurement: Carefully pour a specific volume of 1,2-diethoxypropane into the

graduated cylinder. Record the volume, ensuring the measurement is taken at the bottom of

the meniscus.

Mass Measurement (Sample): Weigh the graduated cylinder containing the liquid and record

the combined mass.[3] The mass of the liquid is the difference between this value and the

initial mass of the empty cylinder.

Density Calculation: Calculate the density using the formula: Density = Mass / Volume.[4][5]

For enhanced accuracy, it is recommended to also record the temperature of the liquid, as

density is temperature-dependent.[5]

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols and a representative synthesis pathway.

Caption: Experimental workflow for boiling point determination.

Caption: Experimental workflow for density determination.

Caption: Logical relationship for a diethoxypropane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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